N'-(2-hydroxy-3-methoxybenzylidene)-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide

• IUPAC Name: N-[(Z)-(2-hydroxy-3-methoxyphenyl)methylideneamino]-2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C18H18N4O3/c1-11-7-8-22-15(9-11)20-12(2)16(22)18(24)21-19-10-13-5-4-6-14(25-3)17(13)23/h4-10,23H,1-3H3,(H,21,24)/b19-10-
• InChI Key: WZEQVNASJZMDDM-GRSHGNNSSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)C(=O)NN=CC3=C(C(=CC=C3)OC)O)C
• Isomeric SMILES: CC1=CC2=NC(=C(N2C=C1)C(=O)N/N=C\C3=C(C(=CC=C3)OC)O)C
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

The compound “N’-(2-hydroxy-3-methoxybenzylidene)-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide” is a type of Schiff base. Schiff bases are a class of organic compounds that contain a functional group with the general structure R2C=NR’ (R’ ≠ H). They are often used in organic synthesis and coordination chemistry.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. The synthesis typically involves the reaction of 2-hydroxy-3-methoxybenzaldehyde with a suitable hydrazide. The reaction is usually carried out in a suitable solvent at elevated temperatures.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various spectroscopic techniques. These techniques include Fourier-transform infrared spectroscopy (FTIR), nuclear magnetic resonance (NMR), and mass spectrometry. The results of these analyses provide information about the functional groups present in the molecule and the connectivity of the atoms.

Chemical Reactions Analysis

The chemical reactivity of similar compounds has been studied. These studies have shown that these compounds can act as corrosion inhibitors for mild steel in acidic medium. The corrosion inhibition is believed to occur through the formation of a protective layer on the surface of the steel.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. These analyses have included studies of the compound’s thermal stability, solubility, and electrochemical properties.

Scientific Research Applications

Synthesis of Metal Complexes

This compound serves as a Schiff base ligand for synthesizing various metal complexes. . The ligand’s ability to bind with metals can lead to the formation of complexes with unique properties that can be tailored for specific applications.

Antimicrobial Studies

The Schiff base and its metal complexes have been evaluated for their antimicrobial efficacy . .

Fluorescence Emission

The compound and its metal complexes exhibit fluorescence emission in the solid state. .

Density Functional Theory (DFT) Analysis

DFT studies are conducted to understand the electronic structure of the ligand and its complexes. .

Thermo-kinetic Studies

The thermal stability and decomposition kinetics of the compound’s metal complexes are investigated through thermo-kinetic studies. .

Cytotoxic Activity

Research has shown that related compounds exhibit cytotoxic activity against certain cancer cell lines, such as cervical adenocarcinoma, while maintaining low toxicity towards normal cells. .

Future Directions

Future research on similar compounds could focus on further elucidating their mechanism of action and exploring their potential applications. For example, their antimutagenic properties could be further investigated for potential use in cancer prevention. Additionally, their ability to act as corrosion inhibitors could be further explored for potential industrial applications.